2-(4-Ethoxycarbonylphenyl)-6-methylbenzoic acid, 95%

• IUPAC Name: 2-(4-ethoxycarbonylphenyl)-6-methylbenzoic acid
• InChI: InChI=1S/C17H16O4/c1-3-21-17(20)13-9-7-12(8-10-13)14-6-4-5-11(2)15(14)16(18)19/h4-10H,3H2,1-2H3,(H,18,19)
• InChI Key: CDQWNNGYGRAXMV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)C2=CC=CC(=C2C(=O)O)C
• Molecular Formula: C17H16O4
• DSSTOX Substance ID: DTXSID00691391
• Molecular Weight: 284.31 g/mol
• CAS RN: 1261986-00-8

Description

2-(4-Ethoxycarbonylphenyl)-6-methylbenzoic acid, or 2-EPMBA, is an organic compound with a variety of applications in research and industry. It is a white, crystalline solid with a melting point of 203-204°C, and is soluble in ethanol, methanol, and ethyl acetate. 2-EPMBA is used in a range of scientific applications, including synthesis, catalysis, and drug development. It is also used in the production of a variety of materials, such as polymers, plastics, and textiles.

Mechanism of Action

2-EPMBA acts as a catalyst in a variety of organic reactions. It is an effective catalyst for the synthesis of heterocycles, polymers, and other compounds. It is also used in the production of materials, such as plastics and textiles, and in the development of new materials, such as nanomaterials.
Biochemical and Physiological Effects
2-EPMBA is not known to have any direct biochemical or physiological effects on humans or other animals. It is not known to be toxic, and is not known to have any adverse health effects.

Advantages and Limitations for Lab Experiments

2-EPMBA has several advantages for use in laboratory experiments. It is a relatively inexpensive compound, and is readily available from a variety of sources. It is also a stable compound, and is not known to be toxic. However, 2-EPMBA is not soluble in water, so it must be dissolved in either ethanol, methanol, or ethyl acetate before use.

Future Directions

2-EPMBA has a wide range of potential applications in scientific research, and there are many possible future directions for its use. It could be used in the development of new materials, such as nanomaterials, or in the synthesis of drugs or other compounds. It could also be used in the study of biological processes, or in the production of materials such as plastics and textiles. Additionally, 2-EPMBA could be used in the development of new catalysts, or in the development of new synthetic methods.

Synthesis Methods

2-EPMBA is synthesized from the reaction of 4-ethoxycarbonylphenol and 6-methylbenzoic acid in an aqueous solution, in the presence of a strong base. The reaction is carried out at a temperature of about 80°C, and the product is then isolated by precipitation.

Scientific Research Applications

2-EPMBA is used in a wide range of scientific research applications. It is a key component in the synthesis of a variety of compounds, such as heterocycles and polymers. It is also used in the synthesis of drugs, as a catalyst in organic reactions, and in the production of materials such as plastics and textiles. 2-EPMBA is also used in the development of new materials, such as nanomaterials, and in the study of biological processes.